Cas no 154026-92-3 (tert-Butyl 6-Chloro-5(S)-hydroxy-3-oxohexanoate)

• Product Name: tert-Butyl 6-Chloro-5(S)-hydroxy-3-oxohexanoate
• CAS No: 154026-92-3
• MF: C₁₀H₁₇ClO₄
• MW: 236.692582845688
• MDL: MFCD02093052
• CID: 106430
• PubChem ID: 7022053
• Update Time: 2025-04-18

tert-Butyl 6-Chloro-5(S)-hydroxy-3-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-chloro-5-hydroxy-3-oxo-, 1,1-dimethylethyl ester, (5S)-
• TERT-BUTYL (S)-6-CHLORO-5-HYDROXY-3-OXOHEXANOATE
• tert-butyl (5S)-6-chloro-5-hydroxy-3-oxohexanoate
• tert-Butyl 6-Chloro-5(S)-hydroxy-3-oxohexanoate
• (3S)-Hexahydro-3-methyl-1H-1,4-diazepine-1-carboxylic Acid 1,1-Dimethylethyl Ester
• (S)-1-BOC-3-METHYL-[1,4]DIAZEPANE
• (S)-6-chloro-5-hydroxy-3-oxo-
• (S)-tert-butyl 3-methyl-1,4-diazepane-1-carboxylate
• 1H-1,4-DIAZEPINE-1-CARBOXYLIC ACID,HEXAHYDRO-3-METHYL-,1,1-DIMETHYLETHYL ESTER,(3S)
• Hexahydro-2(S)-methyl-4-(t-butoxycarboxyl)-1,4-diazepine
• tert-butyl (S)-3-methyl-1,4-diazepane-1-carboxylate
• 154026-92-3
• CS-0165317
• tert-butyl(5S)-6-chloro-5-hydroxy-3-oxohexanoate
• (S)-tert-butyl 6-chloro-5-hydroxy-3-oxohexanoate? (Rosuvastatin Impurity pound(c)
• DTXSID40427414
• SCHEMBL1135909
• (S)-tert-Butyl6-chloro-5-hydroxy-3-oxohexanoate
• (S)-tert-Butyl 6-chloro-5-hydroxy-3-oxohexanoate
• EN300-9443250
• t-butyl (s)-6-chloro-5-hydroxy-3-ketohexanoate
• WLRFCPQXWBDLRG-QMMMGPOBSA-N
• (s)-6-chloro-5-hydroxy-3-oxo-hexanoic acid t-butylester
• DB-361723
• tert-butyl(s)-6-chloro-5-hydroxy-3-oxohexanoate
• Hexanoic acid, 6-chloro-5-hydroxy-3-oxo-, 1,1-dimethylethyl ester, (5S)-; Hexanoic acid, 6-chloro-5-hydroxy-3-oxo-, 1,1-dimethylethyl ester, (S)-; (5S)-6-Chloro-5-hydroxy-3-oxohexanoic acid tert-butyl ester; (5S)-6-Chloro-5-hydroxy-3-oxohexanoic acid tert-butyl ester; Tert-Butyl 6-chloro-5(S)-hydroxy-3-oxohexanoate

• MDL： MFCD02093052
• Inchi： 1S/C10H17ClO4/c1-10(2,3)15-9(14)5-7(12)4-8(13)6-11/h8,13H,4-6H2,1-3H3/t8-/m0/s1
• InChI Key： WLRFCPQXWBDLRG-QMMMGPOBSA-N
• SMILES： ClC[C@H](CC(CC(=O)OC(C)(C)C)=O)O

Computed Properties

• Exact Mass: 236.08200
• Monoisotopic Mass: 236.0815367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 1.27710